Cas no 101012-86-6 (Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic)

• Product Name: Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic
• CAS No: 101012-86-6
• MF: C₂₂H₂₆O₄Zn
• MW: 419.848443508148
• CID: 191631
• PubChem ID: 78676
• Update Time: 2025-04-19

Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic
• 309-786-2
• benzoate, 4-(1,1-dimethylethyl)-, zinc salt (1:1)
• Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt
• Benzoic acid, p-tert-butyl-, zinc salt
• EINECS 309-786-2
• EINECS 225-628-4
• DTXSID9063661
• 4980-54-5
• Zinc p-tert-butylbenzoate
• Zinc p-t-butylbenzoate
• SCHEMBL205290
• Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt (2:1)
• Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt, basic
• NS00081956
• 101012-86-6
• zinc 4-tert-butylbenzoate
• SU96M37K5M
• zinc;4-tert-butylbenzoate

• Inchi： 1S/2C11H14O2.Zn/c2*1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2
• InChI Key： LYSLZRDZOBAUFL-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O.[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 241.02069
• Monoisotopic Mass: 418.112251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 40.13